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Introduction

1-Bromo-2,3-difluorobenzene is a halogenated aromatic hydrocarbon that has emerged as a
critical building block in modern organic synthesis.[1][2] Its unique substitution pattern,
featuring a bromine atom and two adjacent fluorine atoms on a benzene ring, imparts a distinct
combination of reactivity and physicochemical properties.[3][4] This makes it a highly sought-
after intermediate in the pharmaceutical, agrochemical, and materials science industries.[1][4]
The presence of the bromine atom provides a versatile handle for a variety of cross-coupling
reactions, while the fluorine atoms can significantly influence the metabolic stability, lipophilicity,
and binding affinity of target molecules, making it a valuable component in drug design.[1][2][3]
This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,
and applications of 1-Bromo-2,3-difluorobenzene.

Chemical and Physical Properties

1-Bromo-2,3-difluorobenzene is a colorless to light yellow or peach-colored liquid under
standard conditions.[4][5][6] It is soluble in common organic solvents such as methanol,
ethanol, chloroform, and benzene.[4] The key physical and chemical properties are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CeHsBrF2 (1141071811101
Molecular Weight 192.99 g/mol [L1310410718111.01
CAS Number 38573-88-5 [L13104105]0712 1]
Appearance C.:olc')rless to light yellow/peach A1][6]
liquid
Boiling Point 157-158 °C at 760 mmHg [12]
186-188 °C [4]
234 °C at 765 mmHg [1][5]
Melting Point -3°C [4]
265 °C [5]
Density 1.724 g/mL at 25 °C [11[7]
1.692 g/cm3 [12]
Refractive Index n20/D 1.509 [1][71112]
Flash Point 61 °C (141.8 °F) - closed cup [71[13][14]
49.5 °C [12]
142 °F [1][5]
InChi Key RKWWASUTWAFKHA- (3107]
UHFFFAOYSA-N
Purity >98.0% (GC) to 299.0% [1][5][12][13]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 1-Bromo-2,3-

difluorobenzene.
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Spectroscopy Data Source(s)

(CDCls, 300.1 MHz), &: 7.00-
1H NMR 7.16 (m, 1H, Ar); 7.17-7.29 (m,  [6][11][15]
1H, Ar); 7.34-7.47 (m, 1H, Ar)

(CDCls, 75.5 MHz), &: 110.40
(d, C(1), J = 17.5 Hz); 116.40
(d, C(4), J = 17.7 Hz); 124.70
(dd, C(5), J=7.1Hz,J=5.0
13C NMR Hz); 128.23 (d, C(6), J = 3.6 [15]
Hz); 148.10 (dd, C(2), J =
248.8 Hz, J = 14.3 Hz); 150.92
(dd, C(3), J = 251.9 Hz, J =
13.3 Hz)

(CDCls, 282.4 MHz), &: -130.9
1°F NMR [11][15]
(m, 1 F Ar),-134.8 (m, 1 F, Ar)

m/z (Irel (%)): 194, 192 [M]+
Mass Spec (MS) (100, 99), 113 [M-Br]+ (88), 63  [11][15]
(60)

Synthesis and Experimental Protocols

Several synthetic routes to 1-Bromo-2,3-difluorobenzene have been reported. The choice of
method often depends on the starting materials and desired scale.

Method 1: Bromination of 2,3-Difluorotoluene

One of the most common laboratory-scale syntheses involves the radical bromination of 2,3-
difluorotoluene using N-bromosuccinimide (NBS) with a radical initiator like 2,2'-
azobis(isobutyronitrile) (AIBN).[4][15]

Experimental Protocol:
» To a reaction flask, add 2,3-difluorotoluene (1 kg) and dichloromethane (6 L).[15]

e Add AIBN (10 g).[15]
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e Cool the mixture to 0-10 °C.[15]

e Add N-bromosuccinimide (1.46 kg) in batches, maintaining the temperature between 0-10
°C.[15]

 After the addition is complete, warm the reaction mixture to 40 °C and monitor the reaction
progress.[15]

e Upon completion, cool the mixture to room temperature and filter.[15]
o Wash the filtrate with water and separate the organic layer.[15]

o Concentrate the organic phase to yield the product. A yield of 91% has been reported for a
similar intermediate.[15]

Method 2: Dehydrohalogenation of Halogenated
Cyclohexenes

This method involves a multi-step process starting from tetrafluoroethylene and buta-1,3-diene.
[31[11]

Experimental Protocol (from 1-bromo-5,5,6,6-tetrafluorocyclohex-1-ene):

Prepare a mixture of 1-bromo-5,5,6,6-tetrafluorocyclohex-1-ene (11.65 g) and
triethylbenzylammonium chloride (0.15 g, 0.7 mmaol).[6][11][15]

¢ Add a 50% aqueous solution of KOH (18.0 g, 160 mmol) to the mixture at 30-35 °C over 30
minutes.[6][11][15]

¢ Heat the reaction mixture to 75-85 °C and maintain for 2 hours.[6][11][15]
o Cool the reaction mixture and dilute with water.[6][11][15]

o Extract the organic product with dichloromethane (CH2Cl2).[6][11][15]

» Dry the organic extract over calcium chloride (CaCl2).[6][11][15]

« Distill the product to purify.[6][11][15]
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Experimental Protocol (from 3,4-dibromo-1,1,2,2-tetrafluorocyclohexane):

To a mixture of 3,4-dibromo-1,1,2,2-tetrafluorocyclohexane (100.0 g) and
triethylbenzylammonium chloride (0.94 g, 4 mmol), add a 50% aqueous solution of KOH
(140.0 g, 1.25 mol) while maintaining the temperature between 20-30 °C for 1.5 hours.[11]

« Stir the reaction mixture at 80-85 °C for 2 hours.[11]
« Distill the organic product with water vapor.[11]
e Dry the collected organic product over CaClz.[11]

» Perform a final distillation to obtain the purified product.[11]
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2,3-Difluorotoluene

Synthesis of 1-Bromo-2,3-difluorobenzene

Tetrafluoroethylene +

Buta-1,3-diene

Copyrolysis & Halogenation
\

N-Bromosuccinimide (NBS)
+ AIBN

Halogenated Cyclohexene

KOH (aq)

Intermediates

Radical Bromination

Dehydrohalogenation

\

/

»| 1-Bromo-2,3-difluorobenzene

Electrophilic Aromatic
Substitution (EAS)

Reactivity of 1-Bromo-2,3-difluorobenzene

1-Bromo-2,3-difluorobenzene

;

Cross-Coupling Reactions | —| Nucleophilic Aromatic
(e.g., Suzuki, Heck)

Substitution (SNAr)

:

Functionalized Difluorophenyl
Derivatives
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Applications Workflow

1-Bromo-2,3-difluorobenzene
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Aﬁ%?;?;:g?gﬁgg e Herbicides, Fungicides Liquid Crystals, Polymers,
(e.g., CGRP Antagonists) (e.g., Flumioxazin) OLEDs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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